1-[2-(Furan-2-yl)-2-pyrrolidin-1-ylethyl]-3-[(4-phenyloxan-4-yl)methyl]urea

• IUPAC Name: 1-[2-(furan-2-yl)-2-pyrrolidin-1-ylethyl]-3-[(4-phenyloxan-4-yl)methyl]urea
• InChI: InChI=1S/C23H31N3O3/c27-22(24-17-20(21-9-6-14-29-21)26-12-4-5-13-26)25-18-23(10-15-28-16-11-23)19-7-2-1-3-8-19/h1-3,6-9,14,20H,4-5,10-13,15-18H2,(H2,24,25,27)
• InChI Key: QNNXEHRBWWJEAJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(CNC(=O)NCC2(CCOCC2)C3=CC=CC=C3)C4=CC=CO4
• Molecular Formula: C23H31N3O3
• Molecular Weight: 397.5 g/mol

Description

1-[2-(Furan-2-yl)-2-pyrrolidin-1-ylethyl]-3-[(4-phenyloxan-4-yl)methyl]urea is a novel compound that has been synthesized and studied for its potential applications in scientific research. This compound has shown promising results in various studies and has the potential to be used in a wide range of applications.

Mechanism of Action

The mechanism of action of 1-[2-(Furan-2-yl)-2-pyrrolidin-1-ylethyl]-3-[(4-phenyloxan-4-yl)methyl]urea is not fully understood. However, it is believed to act as a modulator of certain proteins in the body, potentially affecting their function and activity.
Biochemical and Physiological Effects:
Studies have shown that 1-[2-(Furan-2-yl)-2-pyrrolidin-1-ylethyl]-3-[(4-phenyloxan-4-yl)methyl]urea can have various biochemical and physiological effects. It has been shown to affect the activity of certain proteins in the body, potentially leading to changes in cellular signaling pathways and gene expression.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[2-(Furan-2-yl)-2-pyrrolidin-1-ylethyl]-3-[(4-phenyloxan-4-yl)methyl]urea in lab experiments is its potential as a tool for studying the function of certain proteins in the body. However, its mechanism of action is not fully understood, which can limit its use in certain applications.

Future Directions

There are several future directions for research on 1-[2-(Furan-2-yl)-2-pyrrolidin-1-ylethyl]-3-[(4-phenyloxan-4-yl)methyl]urea. One potential direction is to further study its mechanism of action and its potential as a modulator of certain proteins in the body. Another direction is to investigate its potential use as a ligand in drug discovery and to explore its potential therapeutic applications. Additionally, more research is needed to fully understand its advantages and limitations for use in lab experiments.

Synthesis Methods

The synthesis of 1-[2-(Furan-2-yl)-2-pyrrolidin-1-ylethyl]-3-[(4-phenyloxan-4-yl)methyl]urea involves several steps. The starting materials are furan-2-carboxylic acid and 4-phenyloxan-4-ylmethylamine. The furan-2-carboxylic acid is first converted to the corresponding acid chloride using thionyl chloride. The acid chloride is then reacted with 2-pyrrolidin-1-ylethylamine to form the corresponding amide. The resulting amide is then reacted with 4-phenyloxan-4-ylmethylamine to form the final product.

Scientific Research Applications

1-[2-(Furan-2-yl)-2-pyrrolidin-1-ylethyl]-3-[(4-phenyloxan-4-yl)methyl]urea has shown potential applications in scientific research. It has been studied for its potential use as a ligand in drug discovery and for its potential as a tool for studying the function of certain proteins in the body.